Cas no 921796-48-7 (N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide)

• Product Name: N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide
• CAS No: 921796-48-7
• MF: C₁₇H₁₁N₃O₅S₂
• MW: 401.41634106636
• CID: 6214708
• PubChem ID: 41644560
• Update Time: 2025-08-05

N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide
• 921796-48-7
• N-[4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl]-5-nitrothiophene-2-carboxamide
• N-(4-(7-methoxybenzofuran-2-yl)thiazol-2-yl)-5-nitrothiophene-2-carboxamide
• AKOS024631299
• F2252-0033

• Inchi： 1S/C17H11N3O5S2/c1-24-11-4-2-3-9-7-12(25-15(9)11)10-8-26-17(18-10)19-16(21)13-5-6-14(27-13)20(22)23/h2-8H,1H3,(H,18,19,21)
• InChI Key： AEKGSGMNGGQUNW-UHFFFAOYSA-N
• SMILES： S1C(NC(C2=CC=C([N+](=O)[O-])S2)=O)=NC(=C1)C1=CC2C=CC=C(C=2O1)OC

Computed Properties

• Exact Mass: 401.01401281g/mol
• Monoisotopic Mass: 401.01401281g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 577
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 167Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans Benzofurans
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzofurans

Additional information on N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide

Professional Introduction to N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide (CAS No. 921796-48-7)

N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 921796-48-7, represents a confluence of structural complexity and potential biological activity, making it a subject of intense research interest. The molecular architecture of this compound incorporates several key pharmacophoric elements, including a benzofuran moiety, a thiazole ring system, and a nitrothiophene derivative, which collectively contribute to its unique chemical properties and biological relevance.

The benzofuran moiety, specifically the 7-methoxy-1-benzofuran-2-yl group, is a well-documented structural feature in medicinal chemistry. This fragment is known for its ability to interact with various biological targets, including enzymes and receptors, thereby modulating biological pathways. The methoxy substituent at the 7-position enhances the lipophilicity of the benzofuran ring, which can be advantageous for membrane permeability and oral bioavailability. In recent years, benzofuran derivatives have been extensively studied for their potential applications in the treatment of neurological disorders, cancer, and inflammatory diseases.

The thiazole ring system is another critical component of N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide. Thiazole derivatives are widely recognized for their broad spectrum of biological activities, including antimicrobial, antifungal, anti-inflammatory, and anticancer properties. The presence of the thiazole ring in this compound suggests that it may exhibit similar pharmacological effects. Moreover, the interaction between the benzofuran and thiazole moieties could lead to synergistic effects, enhancing the overall biological activity of the molecule.

The nitrothiophene derivative in the structure plays a crucial role in modulating the electronic properties of the molecule. The nitro group at the 5-position of the thiophene ring can influence both the reactivity and bioavailability of the compound. Nitroaromatic compounds have been extensively studied for their potential applications in chemotherapy and anti-inflammatory therapies. The nitro group can be reduced to an amine under specific conditions, which can alter the pharmacological profile of the molecule. This redox-active property makes N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide a promising candidate for further exploration in drug discovery.

In recent years, there has been growing interest in developing novel heterocyclic compounds with enhanced biological activity and improved pharmacokinetic profiles. N-Acylated derivatives of heterocyclic compounds have shown particular promise in this regard. The carboxamide functional group in N-4-(7-methoxy-1-benzofuran-2-yl)-1,3-thiazol-2-yl-5-nitrothiophene-2-carboxamide contributes to its stability and solubility characteristics, which are essential for effective drug delivery. Additionally, acylated derivatives are known to exhibit strong binding interactions with biological targets due to their ability to form hydrogen bonds and other non-covalent interactions.

The synthesis of N-Acylated derivatives often involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies have been employed to construct complex molecular frameworks efficiently. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds between distant functional groups within the molecule. These methods have enabled chemists to access novel structures with tailored properties for drug discovery applications.

The potential applications of N-Acylated derivatives extend beyond traditional therapeutic areas. Researchers are exploring their use in agrochemicals and material science due to their unique chemical properties. For instance, some acylated heterocycles have shown promise as herbicides or fungicides due to their ability to disrupt essential biological processes in plants and fungi.

Recent studies have also highlighted the importance of computational chemistry in designing novel heterocyclic compounds like N-Acylated derivatives. Molecular modeling techniques have been used to predict the binding modes of these compounds with biological targets before experimental synthesis is undertaken. This approach has significantly reduced the time and cost associated with drug discovery by identifying promising candidates early in the process.

The development of new synthetic methodologies continues to be a major focus in pharmaceutical chemistry research. Advances in catalytic systems have allowed for more efficient and environmentally friendly synthetic routes to complex molecules like N-Acylated derivatives. These innovations not only improve yield but also reduce waste generation during production processes.

In conclusion,N-Acylated derivatives remain an exciting area of research with significant potential for therapeutic applications across multiple disease areas including cancer,nervous system disorders,inflammatory diseases,and infectious diseases.Novel synthetic strategies combined with computational modeling will continue drive progress this field enabling development next-generation pharmaceuticals.